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Compound of Interest

Compound Name: 6'-Fluoro-2,3'-bipyridine

Cat. No.: B12088496

Get Quote

Executive Chemical Identity
6'-Fluoro-2,3'-bipyridine is a fluorinated heteroaromatic scaffold increasingly utilized in

medicinal chemistry as a metabolic stabilizer and bioisostere. It consists of two pyridine rings

coupled at the C2 and C3' positions, with a fluorine atom substituted at the C6' position (para to

the biaryl bond on the second ring).

Property Data

CAS Number 1438250-08-8

Molecular Formula C₁₀H₇FN₂

Molecular Weight 174.17 g/mol

IUPAC Name 5-(2-Pyridinyl)-2-fluoropyridine

SMILES FC1=NC=C(C=C1)C2=NC=CC=C2

LogP (Predicted) ~2.1 (Moderate Lipophilicity)

pKa (Predicted) ~2.5 (Pyridine N), ~3.5 (Fluoropyridine N)
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Structural Significance
The "2,3'-bipyridine" nomenclature indicates the connectivity:

Ring A: A pyridine ring attached at its C2 position.

Ring B: A pyridine ring attached at its C3 position.

Substituent: The fluorine atom is located at C6 of Ring B (hence 6'-Fluoro).

This specific regioisomer is critical because the C6 position of the 3-pyridyl ring is a metabolic

"soft spot" prone to oxidation by aldehyde oxidase (AO) or cytochrome P450 enzymes.

Fluorination at this site effectively blocks metabolic clearance, extending the half-life of the

parent drug.

Synthetic Methodology: Suzuki-Miyaura Cross-
Coupling
The most robust and scalable method for synthesizing 6'-Fluoro-2,3'-bipyridine is the Suzuki-

Miyaura cross-coupling reaction. This pathway is preferred over Stille coupling due to lower

toxicity (avoiding organotins) and higher functional group tolerance.

Retrosynthetic Analysis
The molecule is disconnected at the C2–C3' biaryl bond.

Electrophile: 2-Bromopyridine (commercially available).

Nucleophile: (6-Fluoropyridin-3-yl)boronic acid (or its pinacol ester).

Experimental Protocol
Objective: Synthesis of 6'-Fluoro-2,3'-bipyridine on a 10 mmol scale.

Reagents:

2-Bromopyridine (1.0 eq, 1.58 g)
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(6-Fluoropyridin-3-yl)boronic acid (1.1 eq, 1.55 g)

Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (3 mol%) or Pd(PPh₃)₄ (5 mol%)

Base: K₂CO₃ (2.0 eq, 2.76 g) or Cs₂CO₃ (for difficult substrates)

Solvent: 1,4-Dioxane/Water (4:1 ratio)

Step-by-Step Workflow:

Degassing: Charge a 100 mL round-bottom flask with 1,4-dioxane (40 mL) and water (10

mL). Sparge with Argon or Nitrogen for 15 minutes to remove dissolved oxygen (critical to

prevent homocoupling or catalyst oxidation).

Reagent Addition: Add 2-Bromopyridine, (6-Fluoropyridin-3-yl)boronic acid, and K₂CO₃ to the

solvent mixture.

Catalyst Addition: Add the Palladium catalyst under a positive stream of inert gas.

Reaction: Heat the mixture to 90°C for 12–16 hours. Monitor reaction progress via LC-MS or

TLC (Mobile phase: 20% EtOAc in Hexanes).

Work-up: Cool to room temperature. Dilute with EtOAc (50 mL) and wash with water (2 x 30

mL) followed by brine.

Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate in vacuo. Purify the

residue via silica gel flash chromatography (Gradient: 0% → 30% EtOAc in Hexanes).

Visualization: Synthesis Workflow
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Figure 1: Palladium-catalyzed cross-coupling strategy for the synthesis of the target scaffold.

Medicinal Chemistry Applications
In drug discovery, the 6'-Fluoro-2,3'-bipyridine motif is rarely an accidental inclusion; it is a

strategic design element.

Metabolic Blocking (The "Fluorine Effect")
The primary utility of this scaffold is to mitigate Aldehyde Oxidase (AO) mediated metabolism.

Mechanism: The C6 position of a pyridine ring (especially in 3-substituted pyridines) is highly

electron-deficient, making it a prime target for nucleophilic attack by the molybdenum center

of AO.

Solution: Substituting the C6 hydrogen with Fluorine exerts two effects:

Steric/Electronic Blockade: The C-F bond is strong (approx. 116 kcal/mol) and resistant to

oxidative cleavage.

Electronic Deactivation: The high electronegativity of fluorine reduces the electron density

of the ring, but paradoxically, the C-F bond itself is not a substrate for AO, unlike the C-H

bond.

Physicochemical Modulation
Incorporating this moiety alters the drug's ADME profile:

Lipophilicity (LogD): Fluorination typically increases lipophilicity slightly compared to the

parent pyridine, potentially improving membrane permeability and blood-brain barrier (BBB)

penetration.

Basicity (pKa): The electron-withdrawing nature of fluorine lowers the pKa of the pyridine

nitrogen (from ~5.2 in pyridine to ~2-3 in fluoropyridine). This reduces the fraction of ionized

drug at physiological pH (7.4), further enhancing passive permeability.

Visualization: Structure-Activity Relationship (SAR)
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Figure 2: Key medicinal chemistry properties conferred by the 6'-Fluoro-2,3'-bipyridine
scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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